4-Chloro-6-[(4-methoxybenzyl)oxy]-2-methylpyrimidine

• Molecular Formula: C13H13ClN2O2
• Molecular Weight: 264.71 g/mol
• IUPAC Name: 4-chloro-6-[(4-methoxyphenyl)methoxy]-2-methylpyrimidine
• InChI: InChI=1S/C13H13ClN2O2/c1-9-15-12(14)7-13(16-9)18-8-10-3-5-11(17-2)6-4-10/h3-7H,8H2,1-2H3
• InChI Key: YJMOTMLQFXIWEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)OCC2=CC=C(C=C2)OC

Description

4-Chloro-6-[(4-methoxybenzyl)oxy]-2-methylpyrimidine is a useful research compound. Its molecular formula is C13H13ClN2O2 and its molecular weight is 264.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methoxybenzyl alcohol (1.66 g, 12 mmol) was dissolved in DMF (20 mL). Potassium hydroxide (2.31 g, 36 mmol, 87%) was added and stirred at room temperature for 10 min followed by cooling to 0° C. 4,6-dichloro-2-methylpyrimidine (2.15 g, 13.2 mmol) was dissolved in DMF (4 mL) and added to the solution drop-wise. The internal temperature was controlled under 2° C. The reaction solution was kept at 0° C. for 2 h, then allowed to warm slowly to 16° C. over 1 hr. The reaction was diluted with ethyl acetate (50 mL), washed with brine (50 mL×2), dried over MgSO4, filtered and concentrated i. vac. The crude mixture was purified by chromatography on silica gel (eluting 7.7% ethyl acetate/hexane) to yield the titled compound as a colorless oil. LC-MS (M+1): 265.51, (M+23): 287.52.